(E)-1-(2-((tert-butylthio)methyl)piperidin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-[2-(tert-butylsulfanylmethyl)piperidin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C22H33NO4S/c1-22(2,3)28-15-17-9-7-8-12-23(17)20(24)11-10-16-13-18(25-4)21(27-6)19(14-16)26-5/h10-11,13-14,17H,7-9,12,15H2,1-6H3/b11-10+
• InChI Key: TVJJZYKSRLODSD-ZHACJKMWSA-N
• Canonical SMILES: CC(C)(C)SCC1CCCCN1C(=O)C=CC2=CC(=C(C(=C2)OC)OC)OC
• Isomeric SMILES: CC(C)(C)SCC1CCCCN1C(=O)/C=C/C2=CC(=C(C(=C2)OC)OC)OC
• Molecular Formula: C22H33NO4S
• Molecular Weight: 407.6 g/mol
• CAS No.: 2035021-54-4

Description

(E)-1-(2-((tert-butylthio)methyl)piperidin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C22H33NO4S and its molecular weight is 407.57. The purity is usually 95%.
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Scientific Research Applications

Applications in Synthesis and Biological Activities

Chiral Sulfinamides in Asymmetric Synthesis
Chiral sulfinamides, including tert-butanesulfinamide, are pivotal in the stereoselective synthesis of amines and derivatives, offering pathways to diverse N-heterocycles like piperidines and pyrrolidines, which are core structures in many natural products and therapeutics. The methodologies involving sulfinimines have been extensively reviewed, highlighting their significance in asymmetric synthesis (Philip et al., 2020).

Biological Potential of Piper Species
The Piper genus, encompassing a wide variety of species utilized in traditional medicine, has been studied for its essential oils' biological activities. These activities include antimicrobial, antiprotozoal, anti-inflammatory, and cytotoxic effects against various cancer cell lines, underlining the potential for Piper species in developing new therapeutic agents (da Silva et al., 2017).

Environmental Fate of Fuel Additives
Studies on the environmental behavior and fate of ether oxygenates like methyl tert-butyl ether (MTBE) and ethyl tert-butyl ether (ETBE) in soil and groundwater have identified microbial pathways capable of degrading these substances. The reviews summarize knowledge on aerobic and anaerobic biodegradation mechanisms, contributing to understanding the environmental impact of fuel oxygenates and their breakdown products (Thornton et al., 2020).

Environmental and Synthetic Studies

Synthetic Routes and Environmental Impacts
Research into the synthesis and environmental fate of chemicals related to "(E)-1-(2-((tert-butylthio)methyl)piperidin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one" provides insights into potential applications and environmental considerations. For instance, studies on the degradation of MTBE highlight the challenges and mechanisms of removing such compounds from contaminated sites, emphasizing the need for effective bioremediation strategies (Schmidt et al., 2004).